![molecular formula C11H15BrN2O5 B6181214 3-(3-bromo-1,2-oxazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid CAS No. 2639401-49-1](/img/no-structure.png)
3-(3-bromo-1,2-oxazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the formation of the oxazole ring, followed by the introduction of the bromine atom, the Boc-protected amino group, and finally the carboxylic acid group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the oxazole ring and the carboxylic acid group could potentially allow for hydrogen bonding and other intermolecular interactions, which would influence the compound’s physical and chemical properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the bromine atom, which is a good leaving group, and the Boc-protected amino group, which could be deprotected under acidic or basic conditions to reveal a reactive amine . The carboxylic acid group could also participate in reactions such as esterification or amide bond formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group and the potential for hydrogen bonding could make the compound more soluble in polar solvents . The bromine atom could also influence the compound’s density and boiling point .Mechanism of Action
Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with. The oxazole ring is a common motif in medicinal chemistry and is found in several drugs .
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromo-1,2-oxazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves the protection of the amine group, bromination of the oxazole ring, and subsequent coupling of the protected amine with the brominated oxazole.", "Starting Materials": [ "L-alanine", "tert-butyl carbamate", "3-bromo-1,2-oxazole", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "diethyl ether", "dichloromethane", "triethylamine", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "water" ], "Reaction": [ "Protection of L-alanine amine group with tert-butyl carbamate using N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in dichloromethane", "Bromination of 1,2-oxazole with bromine in diethyl ether", "Coupling of protected L-alanine with brominated oxazole using N,N'-dicyclohexylcarbodiimide and triethylamine in dichloromethane", "Deprotection of tert-butyl carbamate using hydrochloric acid in water", "Neutralization of hydrochloric acid with sodium bicarbonate", "Extraction of product with dichloromethane", "Drying of organic layer with sodium sulfate", "Filtration and evaporation of solvent to obtain 3-(3-bromo-1,2-oxazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid" ] } | |
2639401-49-1 | |
Molecular Formula |
C11H15BrN2O5 |
Molecular Weight |
335.2 |
Purity |
93 |
Origin of Product |
United States |
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